3-Ethoxy-4-[(4-nitrobenzyl)amino]-3-cyclobuten-1,2-dione; 98%

• IUPAC Name: 3-ethoxy-4-[(4-nitrophenyl)methylamino]cyclobut-3-ene-1,2-dione
• InChI: InChI=1S/C13H12N2O5/c1-2-20-13-10(11(16)12(13)17)14-7-8-3-5-9(6-4-8)15(18)19/h3-6,14H,2,7H2,1H3
• InChI Key: KFAXQZAGDYPLQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=O)C1=O)NCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H12N2O5
• Molecular Weight: 276.24 g/mol

Description

3-Ethoxy-4-[(4-nitrobenzyl)amino]-3-cyclobuten-1,2-dione, or more commonly known as ENB-0040, is a cyclic dione compound with a wide range of applications in the scientific research field. This compound has been used in a variety of experiments due to its unique properties and its ability to interact with other molecules. ENB-0040 is a highly versatile compound that has been used in a variety of fields, such as biochemistry, physiology, and pharmacology.

Scientific Research Applications

ENB-0040 has been used in a variety of scientific research applications due to its unique properties. This compound has been used in the fields of biochemistry, physiology, and pharmacology. In biochemistry, ENB-0040 has been used to study the effects of different enzyme inhibitors on the activity of enzymes. In physiology, ENB-0040 has been used to study the effects of different hormones on the human body. In pharmacology, ENB-0040 has been used to study the effects of different drugs on the body.

Mechanism of Action

The mechanism of action of ENB-0040 is not fully understood. However, it is believed that this compound works by interacting with other molecules in the body. Specifically, ENB-0040 is thought to interact with enzymes and hormones in the body, which can affect their activity and cause various physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of ENB-0040 are not fully understood. However, it is believed that this compound can affect the activity of enzymes and hormones in the body, which can lead to various physiological effects. For example, ENB-0040 has been shown to affect the activity of certain enzymes in the liver, which can lead to changes in liver function. Additionally, ENB-0040 has been shown to affect the activity of certain hormones in the body, which can lead to changes in hormone levels.

Advantages and Limitations for Lab Experiments

ENB-0040 has several advantages and limitations for lab experiments. One of the main advantages of ENB-0040 is its high purity, which makes it ideal for use in scientific research experiments. Additionally, ENB-0040 is easy to synthesize and is relatively inexpensive, making it a cost-effective option for lab experiments. However, ENB-0040 has some limitations, such as its instability in certain conditions and its potential to cause adverse reactions in certain individuals.

Future Directions

There are several potential future directions for ENB-0040. One potential direction is to further investigate its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to explore the potential therapeutic uses of ENB-0040, such as its potential to treat certain diseases or conditions. Finally, further research could be conducted to explore the potential for ENB-0040 to be used as a drug delivery system.

Synthesis Methods

ENB-0040 is synthesized using a three-step process. The first step involves the reaction of ethyl cyanoacetate and 4-nitrobenzyl bromide in the presence of sodium hydride to form 3-ethoxy-4-[(4-nitrobenzyl)amino]-3-cyclobuten-1,2-dione. The second step involves the reaction of 3-ethoxy-4-[(4-nitrobenzyl)amino]-3-cyclobuten-1,2-dione with sodium hydroxide to form the desired product ENB-0040. The third step involves the reaction of ENB-0040 with acetic anhydride to form the desired product ENB-0040 with a purity of 98%.